Cas no 17053-09-7 (Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate)

• Product Name: Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate
• CAS No: 17053-09-7
• MF: C₈H₁₇O₅P
• MW: 224.191344022751
• CID: 122065
• PubChem ID: 13061834
• Update Time: 2025-06-20

Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate
• 2-(diethoxyphosphorylmethyl)-1,3-dioxolane
• DIETHYL(1,3-DIOXOLAN-2-YLMETHYL)PHOSPHONATE
• Phosphonic acid,P-(1,3-dioxolan-2-ylmethyl)-, diethyl ester
• [1,3]dioxolan-2-ylmethyl-phosphonic acid diethyl ester
• 2-Diethyl-phosphonomethyl-1,3-dioxolan
• Phosphonic acid,(1,3-dioxolan-2-ylmethyl)-,diethyl ester
• Diethyl (1,3-dioxolan-2-yl)metyhylphosphonate
• 17053-09-7
• Diethyl [(1,3-dioxolan-2-yl)methyl]phosphonate
• DTXSID20516774
• MFCD06656581
• AKOS016010741
• diethyl (1,3-dioxolan-2-yl)methylphosphonate
• SCHEMBL11213634
• DB-254448

• MDL： MFCD06656581
• Inchi： 1S/C8H17O5P/c1-3-12-14(9,13-4-2)7-8-10-5-6-11-8/h8H,3-7H2,1-2H3
• InChI Key： HSSAUZCHJFPHHE-UHFFFAOYSA-N
• SMILES： P(CC1OCCO1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 224.08100
• Monoisotopic Mass: 224.08136064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Color/Form: Uncertain
• PSA: 63.80000
• LogP: 1.62540
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate

Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate (CAS No. 17053-09-7): An Overview of Its Properties and Applications

Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate (CAS No. 17053-09-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a phosphonate group and a dioxolane ring. The combination of these functional groups endows the molecule with distinct chemical properties that make it valuable in various research and industrial settings.

The chemical structure of Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate is represented by the formula C₉H₁₈O₅P. The phosphonate group (PO(OEt)₂) is a key feature that contributes to its reactivity and functional versatility. The dioxolane ring (C₄H₆O₂) adds stability and specific stereochemical properties to the molecule. These structural elements make Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate an attractive candidate for use in synthetic chemistry, particularly in the development of novel pharmaceuticals and materials.

In recent years, significant advancements have been made in understanding the behavior and potential applications of Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate. One notable area of research is its use as an intermediate in the synthesis of biologically active compounds. For instance, studies have shown that this compound can be effectively utilized in the preparation of phosphonate-containing drugs, which are known for their therapeutic properties in treating various diseases.

A key application of Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate is in the field of medicinal chemistry. Phosphonates are a class of compounds that have gained considerable attention due to their ability to mimic phosphate groups in biological systems. This mimicry allows them to interact with enzymes and other biomolecules, making them useful in the design of drugs that target specific biological pathways. For example, phosphonates have been used to develop antiviral agents, antibiotics, and anticancer drugs.

The stability and reactivity of Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate make it an ideal starting material for various synthetic transformations. Researchers have explored its use in reactions such as nucleophilic substitution, esterification, and condensation reactions. These reactions can be tailored to produce a wide array of derivatives with diverse functional groups, expanding the potential applications of this compound.

In addition to its role in drug development, Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate has also found applications in materials science. The unique properties of phosphonates make them suitable for use in the synthesis of polymers and other advanced materials. For instance, phosphonate-containing polymers have been developed for use in coatings, adhesives, and biomedical devices due to their excellent adhesion properties and biocompatibility.

The environmental impact of chemicals is an important consideration in modern research and development. Studies on the environmental fate and toxicity of Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate have shown that it has low toxicity and is biodegradable under certain conditions. This makes it a more environmentally friendly option compared to some other phosphorus-containing compounds.

In conclusion, Diethyl ((1,3-dioxolan-2-yl)methyl)phosphonate (CAS No. 17053-09-7) is a multifaceted compound with a broad range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it a valuable tool for researchers working on the development of new drugs and materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.